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Compound Name: Dibenzyl L-glutamate tosylate

Cat. No.: B555364

An In-depth Technical Guide to Dibenzyl L-
glutamate Tosylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibenzyl L-glutamate tosylate is a protected form of the amino acid L-glutamic acid, widely
utilized as a crucial intermediate in synthetic organic chemistry. Its primary applications lie in
peptide synthesis and the development of pharmaceutical agents, particularly those targeting
neurological pathways. The benzyl ester groups protect the carboxylic acid functionalities of
glutamic acid, preventing their participation in unwanted side reactions during complex
synthetic procedures. The p-toluenesulfonate (tosylate) counter-ion enhances the compound's
stability and solubility in organic solvents, making it a versatile building block in multi-step
syntheses. This guide provides a comprehensive overview of its molecular characteristics,
synthesis, and key applications.

Molecular Structure and Properties

Dibenzyl L-glutamate tosylate is the p-toluenesulfonic acid salt of dibenzyl L-glutamate. The
core structure consists of an L-glutamic acid molecule where both the alpha- and gamma-
carboxylic acid groups are esterified with benzyl groups.

Molecular Formula: C26H29NO7S[1]
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Molecular Weight: 499.58 g/mol [1]

The presence of the tosylate group and the benzyl esters confers specific physical and

chemical properties that are advantageous in organic synthesis.

Quantitative Data Summary

Property Value References
Molecular Formula C26H20NO7S [1]
Molecular Weight 499.58 g/mol [1]
CAS Number 2791-84-6
White to off-white powder or
Appearance ] ] [2]
crystalline solid
Melting Point 141.6 °C [3]
Soluble in water, DMSO (mild),
Solubility ethanol (mild, ultrasonic [4]

treatment), methanol (mild)

Optical Rotation

[a]D25 = +7.4 (c 1, MeOH)

[3]

Experimental Protocols
One-Pot Synthesis of Dibenzyl L-glutamate p-

Toluenesulfonate

This protocol describes an efficient, multigram-scale synthesis with high enantiomeric purity.[3]

Materials:

e L-glutamic acid (20 g, 0.136 mol)

» p-toluenesulfonic acid (31 g, 0.163 mol)

e Benzyl alcohol (70.4 mL, 0.680 mmol)
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e Cyclohexane (160 mL)

o Ethyl acetate (240 mL)

Procedure:

A mixture of L-glutamic acid, p-toluenesulfonic acid, benzyl alcohol, and cyclohexane is
heated at reflux with a Dean-Stark trap under vigorous stirring for 6 hours.[3]

e The reaction mixture is then cooled to 50 °C.[3]

o Ethyl acetate is added, and the resulting suspension is briefly warmed at reflux and then
stirred for 1 hour at room temperature.[3]

e The precipitate is collected by filtration.[3]

e The filter cake is washed with ethyl acetate and dried to yield (S)-dibenzyl glutamate p-
toluenesulfonate as a white solid.[3]

Characterization Data

Nuclear Magnetic Resonance (NMR) Spectroscopy:[3]

e H NMR (300 MHz, CDCls): & 2.18 (m, 2H), 2.23 (s, 3H), 2.34-2.58 (m, 2H), 4.13 (t, J = 6.3
Hz, 1H), 4.89-5.07 (m, 4H), 6.96 (d, J = 8.0 Hz, 2H), 7.19-7.28 (m, 10H), 7.72 (d, J = 8.0
Hz, 2H), 8.37 (bs, 3H).

e 1BC NMR (75 MHz, CDClIs): 6 21.5, 25.4, 29.6, 52.6, 66.6, 68.2, 126.3, 128.3, 128.5, 128.6,
128.7,129.1, 134.9, 135.9, 140.5, 141.5, 169.1, 172.2.

Applications in Research and Development
Peptide Synthesis

The primary application of Dibenzyl L-glutamate tosylate is in solid-phase and solution-phase
peptide synthesis. The benzyl protecting groups are stable under the basic conditions used for
Fmoc deprotection but can be readily removed by hydrogenolysis, providing an orthogonal
protection strategy.
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Peptide Chain Elongation

Cleavage from Resin
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Click to download full resolution via product page
Peptide Synthesis Workflow

Neuroscience Research

L-glutamic acid is a primary excitatory neurotransmitter in the central nervous system, playing a
critical role in synaptic plasticity, learning, and memory.[4] Dibenzyl L-glutamate tosylate
serves as a precursor or tool compound in the study of glutamate receptors and their signaling
pathways.[4] Its use allows for the controlled introduction of a glutamate moiety in the synthesis
of probes and potential therapeutics for neurological disorders such as Alzheimer's disease,

Parkinson's disease, and epilepsy.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b555364?utm_src=pdf-body-img
https://www.benchchem.com/product/b555364?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. chemicalbook.com [chemicalbook.com]

e 2. Buy L-Glutamic acid dibenzyl ester tosylate | 2791-84-6 [smolecule.com]
e 3. pubs.acs.org [pubs.acs.org]

e 4. Page loading... [wap.guidechem.com]

 To cite this document: BenchChem. [Dibenzyl L-glutamate tosylate molecular structure and
weight.]. BenchChem, [2025]. [Online PDF]. Available at:
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structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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